Ethyl 3-cyclopropyl-3-methylbutanoate

• CAS No.: 80105-52-8
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: ethyl 3-cyclopropyl-3-methylbutanoate
• InChI: InChI=1S/C10H18O2/c1-4-12-9(11)7-10(2,3)8-5-6-8/h8H,4-7H2,1-3H3
• InChI Key: ACGQDBDPBDDCMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C)(C)C1CC1

Description

Ethyl 3-cyclopropyl-3-methylbutanoate is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Step B To a solution of 2-(1-cyclopropyl-1-methyl-ethyl)-malonic acid diethyl ester (4.3 g, 17.8 mmol) in DMSO (30 mL) was added LiCl (1.5 g, 35.6 mmol) and H2O (0.3 mL, 17.8 mmol). The reaction mixture was heated at 170° C. for 4 h, then poured into a ice-water, extracted with ethyl acetate. The organic layer were separated, washed with water, brine, dried over MgSO4, and concentrated to give 3-cyclopropyl-3-methyl-butyric acid ethyl ester as a colorless oil (2 g, 66%).

Synthesis routes and methods II

Procedure details

A mixture of 2-(1-cyclopropyl-1-methylethyl)malonic acid diethyl ester (5.10 g, 21.2 mmol), lithium chloride (1.79 g, 42.2 mmol), water (0.5 mL) and DMSO (40 mL) was heated at 170° C. for 24 h, and then poured into ice-water. The product was extracted with ethyl acetate (3×200 mL), and the extracts were washed with brine (200 mL), dried over sodium sulfate and concentrated to give 3-cyclopropyl-3-methylbutyric acid ethyl ester, which was used without further purification.